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Compound of Interest

Compound Name: Aspericin C

Cat. No.: B12423555 Get Quote

Disclaimer: The following information pertains to Acetylsalicylic Acid (Aspirin), as no specific

data was found for a compound named "Aspericin C." It is presumed that "Aspericin C" is a

synonym or a typographical error for Acetylsalicylic Acid. Always consult your institution's

specific safety guidelines and local regulations before handling and disposing of any chemical.

This guide provides essential safety and logistical information for the proper disposal of

Aspericin C (Acetylsalicylic Acid), tailored for researchers, scientists, and drug development

professionals. The procedures outlined below are designed to ensure safe handling and

minimize environmental impact.

Summary of Key Hazards
Human Health: Harmful if swallowed[1][2]. Causes skin and serious eye irritation[1]. May

cause respiratory irritation[1].

Environmental Hazards: Harmful to aquatic life with long-lasting effects.

Physical Hazards: Combustible. Forms explosive mixtures with air on intense heating.

Quantitative Data and Physical Properties
The following table summarizes key quantitative data for Acetylsalicylic Acid.
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Property Value Source

CAS Number 50-78-2 [1]

Molecular Formula C₉H₈O₄ [1]

Molecular Weight 180.2 g/mol [1]

Melting Point 134 - 136 °C (273 - 277 °F)

Flash Point 250 °C (482 °F) [3]

Decomposition Temperature 140 °C (284 °F) [4]

Solubility in Water Slightly soluble [4]

Oral LD50 (Rat) 950 mg/kg [1]

Step-by-Step Disposal Protocol
The primary recommendation for the disposal of chemical waste is to use an approved waste

disposal plant[3]. However, if small quantities are to be disposed of and such a service is

unavailable, the following steps, adapted from general pharmaceutical disposal guidelines,

should be followed.

1. Personal Protective Equipment (PPE):

Wear appropriate protective eyeglasses or chemical safety goggles.

Wear compatible chemical-resistant gloves.

Use a lab coat.

Ensure adequate ventilation to avoid dust inhalation[2][3].

2. Spill Management:

In case of a spill, avoid dust formation[3].

Sweep up the spilled solid and shovel it into a suitable, closed container for disposal[3].
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Do not release the chemical into the environment[3].

3. Disposal of Unused or Waste Aspericin C:

The preferred method for disposal is through a designated chemical waste handler or a drug

take-back program[5][6][7]. If these options are not available, follow these steps for disposal in

household trash:

Do Not Flush: Do not flush Aspericin C down the toilet or drain, as this can harm aquatic

life[7].

Inert Mixture: Remove the Aspericin C from its original container. Mix the solid powder with

an unappealing and inert substance such as used coffee grounds, dirt, or cat litter[6][7][8].

This makes the chemical less attractive to children and pets and prevents accidental

ingestion.

Sealable Container: Place the mixture into a sealable container, such as a plastic bag or an

empty tub, to prevent leakage[6][7][8].

Trash Disposal: Throw the sealed container into the household trash[6][8].

De-identify Original Container: Scratch out all personal or sensitive information from the

original prescription label to protect privacy before recycling or disposing of the empty

container[6][8].

Experimental Workflow and Logical Relationships
The following diagram illustrates the decision-making process for the proper disposal of

Aspericin C (Acetylsalicylic Acid).
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Household Disposal Steps
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Caption: Decision workflow for the disposal of Aspericin C (Acetylsalicylic Acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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